Cas no 1351640-93-1 (2-(benzylsulfanyl)-1-{1-oxa-4-thia-8-azaspiro[4.5]decan-8-yl}ethan-1-one)

• Product Name: 2-(benzylsulfanyl)-1-{1-oxa-4-thia-8-azaspiro[4.5]decan-8-yl}ethan-1-one
• CAS No: 1351640-93-1
• MF: C₁₆H₂₁NO₂S₂
• MW: 323.473441839218
• CID: 5846013
• PubChem ID: 56764647
• Update Time: 2025-10-24

2-(benzylsulfanyl)-1-{1-oxa-4-thia-8-azaspiro[4.5]decan-8-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-benzylsulfanyl-1-(1-oxa-4-thia-8-azaspiro[4.5]decan-8-yl)ethanone
• 2-(benzylsulfanyl)-1-{1-oxa-4-thia-8-azaspiro[4.5]decan-8-yl}ethan-1-one
• F6122-0116
• 2-(benzylthio)-1-(1-oxa-4-thia-8-azaspiro[4.5]decan-8-yl)ethanone
• 1351640-93-1
• VU0532475-1
• AKOS024532636
• 2-(benzylthio)-1-(1-oxa-4-thia-8-azaspiro[4.5]decan-8-yl)ethan-1-one

• Inchi： 1S/C16H21NO2S2/c18-15(13-20-12-14-4-2-1-3-5-14)17-8-6-16(7-9-17)19-10-11-21-16/h1-5H,6-13H2
• InChI Key： FFTVNFZRIOTOGV-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC2(OCCS2)CC1)CSCC1=CC=CC=C1

Computed Properties

• Exact Mass: 323.10137126g/mol
• Monoisotopic Mass: 323.10137126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 80.1Ų

Additional information on 2-(benzylsulfanyl)-1-{1-oxa-4-thia-8-azaspiro[4.5]decan-8-yl}ethan-1-one

Comprehensive Overview of 2-(benzylsulfanyl)-1-{1-oxa-4-thia-8-azaspiro[4.5]decan-8-yl}ethan-1-one (CAS No. 1351640-93-1)

The compound 2-(benzylsulfanyl)-1-{1-oxa-4-thia-8-azaspiro[4.5]decan-8-yl}ethan-1-one (CAS No. 1351640-93-1) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its complex spirocyclic framework and the presence of multiple heteroatoms, including oxygen, sulfur, and nitrogen, make it a versatile scaffold for drug discovery. Researchers are particularly interested in its potential applications as a bioactive intermediate or as a lead compound in the development of novel therapeutics.

One of the key features of this compound is its benzylsulfanyl moiety, which is known to contribute to enhanced binding affinity in certain biological targets. The 1-oxa-4-thia-8-azaspiro[4.5]decane core further adds to its structural diversity, enabling interactions with a wide range of enzymes and receptors. This has led to its exploration in areas such as central nervous system (CNS) disorders, anti-inflammatory agents, and even anticancer research, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for spirocyclic compounds like 2-(benzylsulfanyl)-1-{1-oxa-4-thia-8-azaspiro[4.5]decan-8-yl}ethan-1-one has surged due to their ability to mimic natural product architectures. This aligns with the growing interest in sustainable drug development and green chemistry, as researchers seek to reduce synthetic complexity while maintaining efficacy. The compound's CAS No. 1351640-93-1 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research.

From a synthetic perspective, the preparation of 2-(benzylsulfanyl)-1-{1-oxa-4-thia-8-azaspiro[4.5]decan-8-yl}ethan-1-one involves multi-step organic transformations, often leveraging catalytic methods and microwave-assisted synthesis to improve yields and reduce reaction times. These advancements are critical in addressing the challenges of scalability and cost-effectiveness in industrial applications, which are hot topics in the pharmaceutical and fine chemical sectors.

Another area of interest is the compound's potential role in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in drug discovery that targets protein degradation. The spirocyclic and heteroatom-rich structure of this molecule makes it a candidate for designing E3 ligase binders, which are essential components of PROTACs. This connection to next-generation therapeutics has further elevated its profile in scientific circles.

In addition to its pharmaceutical applications, 2-(benzylsulfanyl)-1-{1-oxa-4-thia-8-azaspiro[4.5]decan-8-yl}ethan-1-one is also studied for its material science potential. Its unique electronic properties, derived from the sulfur and nitrogen atoms, could be exploited in the development of organic semiconductors or sensors, catering to the booming demand for advanced functional materials.

To summarize, 2-(benzylsulfanyl)-1-{1-oxa-4-thia-8-azaspiro[4.5]decan-8-yl}ethan-1-one (CAS No. 1351640-93-1) represents a multifaceted compound with broad applicability across drug discovery, material science, and catalysis. Its structural complexity and functional versatility make it a valuable asset in addressing some of the most pressing challenges in modern science and technology.